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Introduction

2-Bromopropanal (CAS No: 19967-57-8), also known as a-bromopropionaldehyde, is an
alpha-halogenated aldehyde of significant interest in organic synthesis.[1] Its bifunctional
nature, possessing both an electrophilic carbonyl carbon and a carbon atom susceptible to
nucleophilic substitution at the a-position, makes it a versatile intermediate in the synthesis of a
variety of heterocyclic compounds and other complex organic molecules. This guide provides a
comprehensive overview of the key physical properties of 2-Bromopropanal, outlines detailed
experimental protocols for their determination, and presents this data in a clear, accessible
format for laboratory and research applications.

Core Physical Properties

The physical characteristics of 2-Bromopropanal are critical for its handling, storage, and
application in synthetic chemistry. A summary of these properties is presented below.

Data Summary Table
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Physical Property Value Reference(s)
Molecular Formula CsHsBrO [2]
Molecular Weight 136.98 g/mol [2]
Appearance Colorless to pale yellow liquid [1]

Pungent, characteristic of

Odor aldehydes s
Boiling Point 108.2 °C at 760 mmHg [2]
Melting Point 48-55 °C [2]
Density 1.54 g/cm3 [2]
Refractive Index (n_D) 1.4813 [2]
Flash Point 61.3 °C [2]
Vapor Pressure 26.2 mmHg at 25 °C [2]

LogP (Octanol-Water Partition
o 0.96870 [2]
Coefficient)

Experimental Protocols

The following sections detail the methodologies for the experimental determination of the key
physical properties of 2-Bromopropanal.

Determination of Boiling Point

The boiling point is determined as the temperature at which the vapor pressure of the liquid
equals the surrounding atmospheric pressure.

Methodology:

o Apparatus Setup: A small quantity (approximately 2-3 mL) of 2-Bromopropanal is placed in
a small test tube. A capillary tube, sealed at one end, is inverted and placed into the test tube
containing the sample. The test tube is then securely attached to a thermometer.
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e Heating: The assembly is immersed in a heating bath (e.g., a Thiele tube filled with mineral
oil) to ensure uniform heat distribution. The heating bath is gently heated.

» Observation: As the temperature rises, a stream of bubbles will be observed emerging from
the open end of the capillary tube. The heating is continued until a steady and rapid stream
of bubbles is produced.

o Measurement: The heat source is then removed, and the bath is allowed to cool slowly. The
boiling point is recorded as the temperature at which the liquid begins to enter the capillary
tube.

Determination of Melting Point

The melting point is the temperature at which a substance transitions from a solid to a liquid
state.

Methodology:

o Sample Preparation: A small amount of solid 2-Bromopropanal (if in a solid state, which
may occur given its melting point range) is finely powdered. A small quantity of the powder is
packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a
calibrated thermometer.

e Heating and Observation: The sample is heated at a controlled rate (initially rapid, then
slowing to 1-2 °C per minute as the expected melting point is approached).

e Measurement: The melting point range is recorded from the temperature at which the first
drop of liquid is observed to the temperature at which the entire sample has completely
melted.

Determination of Density

Density is the mass of a substance per unit volume.

Methodology:
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Mass Measurement: A clean, dry pycnometer (specific gravity bottle) of a known volume is
weighed accurately.

Sample Addition: The pycnometer is filled with 2-Bromopropanal, ensuring no air bubbles
are trapped. The filled pycnometer is then reweighed.

Temperature Control: The temperature of the sample is recorded, as density is temperature-
dependent.

Calculation: The density is calculated by dividing the mass of the 2-Bromopropanal (mass
of filled pycnometer minus the mass of the empty pycnometer) by the known volume of the
pycnometer.

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when

entering a substance.

Methodology:

Instrument Calibration: An Abbe refractometer is calibrated using a standard of known
refractive index (e.g., distilled water).

Sample Application: A few drops of 2-Bromopropanal are placed on the prism of the
refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through
the eyepiece and adjusts the controls until the dividing line between the light and dark fields
is sharp and centered on the crosshairs. The refractive index is then read from the
instrument's scale.

Temperature Control: The temperature is maintained at a constant, specified value (typically
20°C or 25°C) using a circulating water bath, as the refractive index is temperature-sensitive.

Solubility Analysis

The solubility of a compound is its ability to dissolve in a solvent to form a homogeneous

solution.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b025509?utm_src=pdf-body
https://www.benchchem.com/product/b025509?utm_src=pdf-body
https://www.benchchem.com/product/b025509?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Methodology:

e Solvent Selection: A range of solvents with varying polarities are selected (e.g., water,
ethanol, diethyl ether, hexane).

o Qualitative Assessment: To a small, fixed volume of each solvent (e.g., 1 mL) in a test tube, a
small amount of 2-Bromopropanal is added dropwise, with agitation.

o Observation: The mixture is observed for the formation of a single, clear phase (soluble) or
the persistence of two distinct layers or a cloudy suspension (insoluble or sparingly soluble).

o Expected Results: Due to the polar carbonyl group and the bromine atom, 2-
Bromopropanal is expected to be polar.[1] It will likely be sparingly soluble in water and
miscible with many organic solvents such as alcohols, ethers, and chloroform.[3] Its solubility
in non-polar solvents like hexane is expected to be limited.

Logical Relationships of Physical Properties

The physical properties of 2-Bromopropanal are interconnected and can be categorized
based on their nature and the information they provide about the substance.

Logical Categorization of 2-Bromopropanal's Physical Properties

Physical Properties of 2-Bromopropanal

Thermodynamic Properties

Optical Properties

Refractive Index Flash Point
(1.4813) (61.3°C)

Intrinsic Properties Safety-Related Properties

\4

Molecular Formula
(C3HsBro)

Melting Point
(48-55 °C)

Molecular Weight
(136.98 g/mol)

Density
(1.54 g/lcm3d)

Boiling Point
(108.2 °C)

Vapor Pressure
(26.2 mmHg @ 25°C)
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Caption: Categorization of 2-Bromopropanal's physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [A Technical Guide to the Physical Properties of 2-
Bromopropanal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b025509#what-are-the-physical-properties-of-2-
bromopropanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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